Cas no 5541-71-9 (8-Quinolinol,5,6,7-trichloro-)

8-Quinolinol,5,6,7-trichloro- (CAS 130-16-5) is a halogenated derivative of 8-hydroxyquinoline, characterized by the substitution of three chlorine atoms at positions 5, 6, and 7 on the quinoline ring. This modification enhances its chelating properties and antimicrobial efficacy, making it useful in analytical chemistry and as a fungicide or bactericide in industrial applications. The compound exhibits strong binding affinity for metal ions, facilitating its role in metal extraction and stabilization processes. Its stability under acidic conditions and low solubility in water contribute to its utility in specialized formulations. The trichloro substitution further improves its lipophilicity, broadening its applicability in organic synthesis and material science.

8-Quinolinol,5,6,7-trichloro- structure

Product Name:8-Quinolinol,5,6,7-trichloro-

CAS No:5541-71-9

MF:C₉H₄Cl₃NO

MW:248.493159294128

MDL:MFCD30179397

CID:380374

PubChem ID:349886

Update Time:2025-06-11

8-Quinolinol,5,6,7-trichloro- Chemical and Physical Properties

Names and Identifiers

- 8-Quinolinol,5,6,7-trichloro-
- 5,6,7-trichloroquinolin-8-ol
- C9H4Cl3NO
- 5,6,7-Trichlor-8-hydroxy-chinolin
- 5,6,7-Trichlor-chinolin-8-ol
- 5,6,7-trichloro-8-quinolinol
- 5,6,7-trichloro-quinolin-8-ol
- AC1L8BFP
- NSC409789
- 5541-71-9
- 8-Quinolinol, 5,6,7-trichloro-
- AKOS028111017
- 5,6,7-Trichlor-8-oxychinolin
- SCHEMBL10705626
- DTXSID30325359
- NSC-409789
- MDL： MFCD30179397
- Inchi： 1S/C9H4Cl3NO/c10-5-4-2-1-3-13-8(4)9(14)7(12)6(5)11/h1-3,14H
- InChI Key： UCYJDCBBSWMOTP-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=C(C2C1=CC=CN=2)O)Cl)Cl

Computed Properties

Exact Mass: 246.93602
Monoisotopic Mass: 246.935847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12

8-Quinolinol,5,6,7-trichloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y0994825-1g	5,6,7-trichloroquinolin-8-ol	5541-71-9	95%	1g	$800	2024-08-02
eNovation Chemicals LLC	Y0994825-1g	5,6,7-trichloroquinolin-8-ol	5541-71-9	95%	1g	$800	2025-02-26

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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†

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4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

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Additional information on 8-Quinolinol,5,6,7-trichloro-

Comprehensive Overview of 8-Quinolinol,5,6,7-trichloro- (CAS No. 5541-71-9): Properties, Applications, and Innovations

8-Quinolinol,5,6,7-trichloro-, identified by its CAS No. 5541-71-9, is a halogenated derivative of quinoline with significant scientific and industrial relevance. This compound, often referred to as 5,6,7-trichloro-8-hydroxyquinoline, has garnered attention due to its unique chemical structure and versatile applications. Researchers and industries are increasingly exploring its potential in fields such as materials science, pharmaceuticals, and agrochemicals, aligning with current trends in sustainable chemistry and green innovation.

The molecular formula of 8-Quinolinol,5,6,7-trichloro- is C₉H₄Cl₃NO, featuring a quinoline backbone substituted with three chlorine atoms and a hydroxyl group. This configuration imparts distinct physicochemical properties, including enhanced stability and reactivity, making it valuable for synthetic modifications. Recent studies highlight its role as a chelating agent, particularly in metal ion coordination, which is critical for applications like corrosion inhibitors and catalytic processes—topics frequently searched in academic and industrial databases.

In the pharmaceutical sector, 5,6,7-trichloro-8-hydroxyquinoline has been investigated for its bioactivity. While not a drug itself, its structural motif is leveraged in designing antimicrobial and antifungal agents, addressing global concerns about antibiotic resistance. This aligns with trending searches like "novel antimicrobial compounds" and "halogenated quinoline derivatives," reflecting growing interest in alternative therapeutic strategies.

From an environmental perspective, the compound's degradation pathways and ecological impact are under scrutiny, responding to public queries about "green chemistry" and "sustainable halogenated compounds." Innovations in biodegradable formulations incorporating CAS No. 5541-71-9 are emerging, catering to industries seeking eco-friendly alternatives without compromising performance.

Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize 8-Quinolinol,5,6,7-trichloro-, ensuring purity for research and commercial use. Method optimization for these analyses is a frequent topic in scientific forums, driven by demand for precision in quality control.

In summary, 8-Quinolinol,5,6,7-trichloro- (5541-71-9) exemplifies the intersection of traditional chemistry and modern innovation. Its multifaceted applications—from industrial processes to biomedical research—position it as a compound of enduring relevance, resonating with contemporary scientific and environmental priorities.